Cas no 929095-34-1 (3-Hydroxy-4-nitrobenzyl pivalate)

• Product Name: 3-Hydroxy-4-nitrobenzyl pivalate
• CAS No: 929095-34-1
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• MDL: MFCD18642696
• CID: 835492
• PubChem ID: 57848958
• Update Time: 2025-10-24

3-Hydroxy-4-nitrobenzyl pivalate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-nitrobenzyl pivalate
• (3-hydroxy-4-nitrophenyl)methyl 2,2-dimethylpropanoate
• Propanoic acid, 2,2-dimethyl-, (3-hydroxy-4-nitrophenyl)methyl ester
• 3-hydroxy-4-nitrobenzylpivalate
• ZZICZUSDFRAIAP-UHFFFAOYSA-N
• 5714AC
• AX8237635
• (3-Hydroxy-4-nitrophenyl)methyl 2,2-dimethylpropanoate (ACI)
• DTXSID90728120
• CS-14297
• 929095-34-1
• AKOS016007058
• CS-M0516
• SCHEMBL2987873
• DB-252505

• MDL： MFCD18642696
• Inchi： 1S/C12H15NO5/c1-12(2,3)11(15)18-7-8-4-5-9(13(16)17)10(14)6-8/h4-6,14H,7H2,1-3H3
• InChI Key： ZZICZUSDFRAIAP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)OCC1C=C(O)C([N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4

3-Hydroxy-4-nitrobenzyl pivalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Hydroxy-4-nitrobenzyl pivalate

Comprehensive Overview of 3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1): Properties, Applications, and Industry Insights

3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a nitrobenzyl group and a pivalate moiety, has garnered significant attention due to its role as an intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Hydroxy-4-nitrobenzyl pivalate synthesis," "CAS 929095-34-1 applications," and "nitrobenzyl derivatives in drug development," highlighting its relevance in modern scientific discourse.

The compound's molecular formula, C₁₂H₁₅NO₅, and its distinct hydroxyl and nitro functional groups contribute to its reactivity and utility in cross-coupling reactions. Recent studies emphasize its potential in photolabile protecting groups, a hot topic in controlled-release drug delivery systems. With the rise of green chemistry trends, inquiries about "eco-friendly synthesis of 3-Hydroxy-4-nitrobenzyl pivalate" have surged, reflecting the industry's shift toward sustainable practices.

In pharmaceutical research, 3-Hydroxy-4-nitrobenzyl pivalate serves as a precursor for prodrug formulations, addressing challenges like bioavailability and targeted release. Its nitro-aromatic structure aligns with current explorations in antimicrobial agents and anticancer scaffolds, making it a frequent subject in patent filings. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, as evidenced by searches for "CAS 929095-34-1 purity analysis."

The agrochemical sector leverages this compound for developing crop protection agents, particularly in nitro-containing herbicides. Its stability under varying pH conditions makes it suitable for formulations requiring prolonged environmental persistence. Discussions on "3-Hydroxy-4-nitrobenzyl pivalate degradation pathways" are gaining traction, driven by regulatory demands for environmental impact assessments.

From a commercial perspective, CAS 929095-34-1 is supplied in high-purity grades (>98%) by leading chemical manufacturers. Quality control protocols, including residual solvent testing and heavy metal screening, are paramount to meet industry standards. The compound's storage stability and handling precautions are also common search queries, underscoring the need for precise technical documentation.

Emerging applications in advanced materials, such as photo-responsive polymers, further expand the compound's market potential. Innovations in UV-triggered release mechanisms have positioned 3-Hydroxy-4-nitrobenzyl pivalate as a candidate for smart coatings and adhesives. This aligns with global trends toward functional materials and nanotechnology integration.

In summary, 3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted roles—from pharmaceutical intermediates to agrochemical enhancers—reflect its adaptability to evolving industrial needs. As research continues to uncover novel uses, this compound remains a focal point for innovation in life sciences and material engineering.